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Compound of Interest

Compound Name: 9-Aminoanthracene

Cat. No.: B1202694 Get Quote

Introduction

9-Aminoanthracene (9AA) is a fluorescent probe that emits a green fluorescence and has

shown potential in various bioimaging applications.[1][2] Its utility is particularly notable in the

staining of biological tissues and the imaging of hypoxic regions.[2][3] This document provides

detailed application notes and protocols for researchers, scientists, and drug development

professionals interested in utilizing 9-Aminoanthracene in their work.

A primary challenge in using 9-Aminoanthracene is its susceptibility to auto-oxidation and

dimerization, which can quench its fluorescence.[1] However, its fluorescence can be

maintained in acidic or hypoxic conditions, a characteristic that can be leveraged for specific

imaging applications.[1][3]

Key Applications
General Staining of Tissues and Proteins: 9-Aminoanthracene can be used to stain organic

molecules, proteins, and various biological tissues for fluorescence microscopy.[1]

Imaging of Hypoxic Tissues: Due to the maintenance of its green fluorescence in low-oxygen

environments, 9-Aminoanthracene is a promising tool for in vivo imaging of tumor hypoxia.

[2]
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Photophysical Properties of 9-Aminoanthracene
Property Value Solvent/Condition Reference

Absorption Maximum

(λmax)
420 nm Methanol (MeOH) [1]

Emission Maximum

(λmax)
510 nm Methanol (MeOH) [1]

Quantum Yield (Φ) 19% Methanol (MeOH) [1]

Emission Maximum

(λmax)
507 nm Solid state (TLC) [4]

Note: The photophysical properties of 9-Aminoanthracene can be influenced by its

environment. For instance, in the solid state on a TLC plate, the emission maximum is slightly

blue-shifted compared to in methanol.[4]

Chemical Stability and Degradation Pathways
9-Aminoanthracene's fluorescence is compromised by two main degradation pathways: auto-

oxidation and dimerization. Understanding these pathways is crucial for designing experiments

and interpreting results.
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Auto-oxidation (in dark, with O2) Dimerization (with UV irradiation)

9-Aminoanthracene

Anthraquinone Monoimine (non-fluorescent)

Triplet Oxygen

9-Aminoanthracene

Non-fluorescent Dimer

[4+4] cycloaddition

9-Aminoanthracene

Start with cultured cells on coverslips

Prepare 9AA stock solution (e.g., 1-10 mM in DMSO)

Dilute stock to working concentration in buffer (e.g., 1-10 µM)

Incubate cells with 9AA solution (e.g., 15-30 min)

Wash cells with fresh buffer to remove excess probe

Image cells on fluorescence microscope (Ex: ~420 nm, Em: ~510 nm)
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Normoxic Cells (21% O2)

Add 9-Aminoanthracene

Hypoxic Cells (<5% O2)

Add 9-Aminoanthracene

Auto-oxidation by O2 Bright Green Fluorescence

Oxidation inhibited

Low/No Green Fluorescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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